1-Benzyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride 1-Benzyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride
Brand Name: Vulcanchem
CAS No.: 1219153-60-2
VCID: VC0036722
InChI: InChI=1S/C14H18N2O4.ClH/c1-19-13(17)12-9-16(8-7-15-12)14(18)20-10-11-5-3-2-4-6-11;/h2-6,12,15H,7-10H2,1H3;1H
SMILES: COC(=O)C1CN(CCN1)C(=O)OCC2=CC=CC=C2.Cl
Molecular Formula: C14H19ClN2O4
Molecular Weight: 314.766

1-Benzyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride

CAS No.: 1219153-60-2

Cat. No.: VC0036722

Molecular Formula: C14H19ClN2O4

Molecular Weight: 314.766

* For research use only. Not for human or veterinary use.

1-Benzyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride - 1219153-60-2

Specification

CAS No. 1219153-60-2
Molecular Formula C14H19ClN2O4
Molecular Weight 314.766
IUPAC Name 1-O-benzyl 3-O-methyl piperazine-1,3-dicarboxylate;hydrochloride
Standard InChI InChI=1S/C14H18N2O4.ClH/c1-19-13(17)12-9-16(8-7-15-12)14(18)20-10-11-5-3-2-4-6-11;/h2-6,12,15H,7-10H2,1H3;1H
Standard InChI Key KBTDRWBNFLCGPG-UHFFFAOYSA-N
SMILES COC(=O)C1CN(CCN1)C(=O)OCC2=CC=CC=C2.Cl

Introduction

1-Benzyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride is a chemical compound with significant relevance in medicinal chemistry, particularly in the development of pharmaceuticals. It is classified as a piperazine derivative, known for its diverse biological activities, including anti-inflammatory and analgesic properties. The compound's molecular formula is C14H19ClN2O4, with a molecular weight of approximately 314.76 g/mol .

Synthesis and Applications

The synthesis of 1-Benzyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride typically involves several key steps that require careful control of temperature and pH to ensure high yields and purity. This compound can participate in various chemical reactions typical for piperazine derivatives, highlighting its versatility in synthetic organic chemistry.

Potential Applications

1-Benzyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride has several potential applications in drug development due to its structural characteristics and biological activity. It is believed to involve modulation of neurotransmitter systems, possibly interacting with serotonin receptors or other targets within the central nervous system.

Mechanism of Action

The mechanism of action for 1-Benzyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride is not fully elucidated but is believed to involve modulation of neurotransmitter systems due to its structural similarities to other biologically active piperazines. This suggests potential therapeutic effects, although further research is needed to fully understand its pharmacological properties.

Sources and Availability

1-Benzyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride can be sourced from various chemical suppliers, including VWR and Sigma-Aldrich, which provide it in different purities for research purposes. The compound is also available under different CAS numbers, such as 1217442-12-0 for the (R)-enantiomer .

CAS Numbers and Synonyms

  • CAS No.: 1217442-12-0 (R-enantiomer)

  • CAS No.: 1219153-60-2 (another reported CAS)

  • Synonyms:

    • (R)-1-Benzyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride

    • (R)-4-N-CBZ-PIPERAZINE-2-CARBOXYLIC ACID METHYL ESTER-HCl

    • 1-O-benzyl 3-O-methyl (3R)-piperazine-1,3-dicarboxylate;hydrochloride

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